Cas no 338393-67-2 (2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole)
2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1P-057
- AKOS005083190
- 2-{4-[(3,4-dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole
- 338393-67-2
- Oprea1_153519
- 2-{4-[(3,4-dichlorobenzyl)oxy]phenyl}-1,3,4-oxadiazole
- 2-[4-[(3,4-dichlorophenyl)methoxy]phenyl]-1,3,4-oxadiazole
- 2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole
-
- Inchi: 1S/C15H10Cl2N2O2/c16-13-6-1-10(7-14(13)17)8-20-12-4-2-11(3-5-12)15-19-18-9-21-15/h1-7,9H,8H2
- InChI Key: NQHKPYPTXBCQMW-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)COC1C=CC(C2=NN=CO2)=CC=1)Cl
Computed Properties
- Exact Mass: 320.0119330g/mol
- Monoisotopic Mass: 320.0119330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 48.2Ų
2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652560-1mg |
2-(4-((3,4-Dichlorobenzyl)oxy)phenyl)-1,3,4-oxadiazole |
338393-67-2 | 98% | 1mg |
¥436.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652560-2mg |
2-(4-((3,4-Dichlorobenzyl)oxy)phenyl)-1,3,4-oxadiazole |
338393-67-2 | 98% | 2mg |
¥495.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652560-5mg |
2-(4-((3,4-Dichlorobenzyl)oxy)phenyl)-1,3,4-oxadiazole |
338393-67-2 | 98% | 5mg |
¥627.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652560-10mg |
2-(4-((3,4-Dichlorobenzyl)oxy)phenyl)-1,3,4-oxadiazole |
338393-67-2 | 98% | 10mg |
¥872.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652560-20mg |
2-(4-((3,4-Dichlorobenzyl)oxy)phenyl)-1,3,4-oxadiazole |
338393-67-2 | 98% | 20mg |
¥1092.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652560-25mg |
2-(4-((3,4-Dichlorobenzyl)oxy)phenyl)-1,3,4-oxadiazole |
338393-67-2 | 98% | 25mg |
¥1332.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652560-50mg |
2-(4-((3,4-Dichlorobenzyl)oxy)phenyl)-1,3,4-oxadiazole |
338393-67-2 | 98% | 50mg |
¥1234.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652560-100mg |
2-(4-((3,4-Dichlorobenzyl)oxy)phenyl)-1,3,4-oxadiazole |
338393-67-2 | 98% | 100mg |
¥2058.00 | 2024-05-18 |
2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole
Comprehensive Overview of 2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole (CAS No. 338393-67-2)
2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole, with the CAS number 338393-67-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the 3,4-dichlorophenyl moiety enhances its potential applications, particularly in drug discovery and material science. Researchers are increasingly exploring its properties due to its unique structural features and promising pharmacological profile.
In recent years, the demand for heterocyclic compounds like 2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole has surged, driven by their versatility in medicinal chemistry. The compound's oxadiazole ring is a key structural element, often associated with antimicrobial, anti-inflammatory, and anticancer activities. This has led to a growing interest in its synthesis and optimization, particularly in the context of targeted drug delivery and small molecule therapeutics. Its CAS No. 338393-67-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
One of the most discussed topics in the scientific community is the compound's potential role in enzyme inhibition. The 3,4-dichlorophenyl group is known to interact with various biological targets, making it a candidate for kinase inhibitors and other therapeutic agents. Additionally, its methoxy-phenyl linkage contributes to its stability and bioavailability, which are critical factors in drug development. These attributes align with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with high specificity and low toxicity.
From a synthetic chemistry perspective, 2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole offers intriguing possibilities. Its synthesis typically involves multistep organic reactions, including condensation and cyclization processes. The compound's molecular weight and solubility properties are often optimized for specific applications, such as crystallography studies or high-throughput screening. These aspects are particularly relevant to industries focused on biomolecular engineering and drug formulation.
Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. The CAS No. 338393-67-2 is occasionally referenced in studies evaluating eco-friendly catalysts and solvent-free reactions. This aligns with broader industry shifts toward green manufacturing and circular economy principles, which are increasingly prioritized by regulatory bodies and consumers alike.
In conclusion, 2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole (CAS No. 338393-67-2) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional versatility make it a valuable subject for ongoing research. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics, advanced materials, and sustainable chemistry.
338393-67-2 (2-{4-[(3,4-Dichlorophenyl)methoxy]phenyl}-1,3,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)